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Compound of Interest

Compound Name: Eicosyl methane sulfonate

Cat. No.: B15601164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of

eicosyl methanesulfonate, a long-chain alkyl sulfonate of interest in various research and

development applications. This document details the chemical principles, experimental

protocols, and analytical characterization of this compound.

Introduction
Eicosyl methanesulfonate, also known as eicosyl mesylate, is the ester of eicosanol (a 20-

carbon fatty alcohol) and methanesulfonic acid. The methanesulfonyl (mesyl) group is an

excellent leaving group in nucleophilic substitution reactions, making eicosyl methanesulfonate

a valuable intermediate for the introduction of the 20-carbon eicosyl chain onto various

molecules. Long-chain alkyl methanesulfonates are utilized in the synthesis of complex lipids

and other bioactive molecules.

Synthesis of Eicosyl Methanesulfonate
The synthesis of eicosyl methanesulfonate is typically achieved through the reaction of

eicosanol with methanesulfonyl chloride in the presence of a non-nucleophilic base, such as

triethylamine. The reaction proceeds via a nucleophilic attack of the alcohol's hydroxyl group on

the sulfonyl chloride.

Reaction Scheme
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The overall chemical transformation is as follows:

The hydrochloric acid byproduct is neutralized by the base (e.g., triethylamine) to form a salt

(e.g., triethylammonium chloride), which can be easily removed during the workup.

Experimental Protocol
This protocol is adapted from established methods for the synthesis of alkyl

methanesulfonates.

Materials:

1-Eicosanol (C20H42O)

Methanesulfonyl chloride (MsCl, CH3SO2Cl)

Triethylamine (TEA, (C2H5)3N)

Dichloromethane (DCM, CH2Cl2), anhydrous

Deionized water

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate solution (NaHCO3)

Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, dissolve 1-eicosanol (1.0 eq) in anhydrous

dichloromethane (DCM).

Addition of Base: Cool the solution to 0 °C in an ice bath. Add triethylamine (1.5 eq) to the

solution with stirring.
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Addition of Methanesulfonyl Chloride: Slowly add methanesulfonyl chloride (1.2 eq) dropwise

to the cooled solution via the dropping funnel over a period of 15-20 minutes. Maintain the

temperature at 0 °C during the addition.

Reaction Monitoring: Allow the reaction mixture to stir at 0 °C for an additional 2-4 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup:

Once the reaction is complete, quench the reaction by adding cold deionized water.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with cold 1 M HCl, saturated NaHCO3 solution, and

finally with brine.

Dry the organic layer over anhydrous Na2SO4 or MgSO4.

Purification:

Filter the drying agent.

Remove the solvent (DCM) under reduced pressure using a rotary evaporator to yield the

crude eicosyl methanesulfonate.

Further purification can be achieved by recrystallization from a suitable solvent system

(e.g., ethanol/hexanes) or by column chromatography on silica gel if necessary.

Data Presentation
The following table summarizes the key quantitative data for eicosyl methanesulfonate.
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Property Value Reference

Chemical Formula C21H44O3S [1][2]

Molecular Weight 376.64 g/mol [1][2]

CAS Number 3381-25-7 [1][2]

Appearance
Expected to be a white to off-

white solid

General knowledge of long-

chain alkyl esters.

Purity >99% (commercially available) [2]

Storage Condition -20°C [1]

Analytical Characterization
The structure and purity of the synthesized eicosyl methanesulfonate can be confirmed by

various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

methyl protons of the mesyl group (singlet, ~3.0 ppm), the methylene protons adjacent to

the sulfonate ester oxygen (triplet, ~4.2 ppm), and the long alkyl chain protons. A ¹H NMR

spectrum for eicosyl methanesulfonate is available from commercial suppliers[1].

¹³C NMR: The carbon NMR spectrum will show a signal for the methyl carbon of the mesyl

group and distinct signals for the carbons of the eicosyl chain.

Infrared (IR) Spectroscopy: The IR spectrum of an alkyl methanesulfonate will exhibit strong

characteristic absorption bands for the S=O stretching vibrations, typically in the regions of

1350-1380 cm⁻¹ (asymmetric) and 1170-1185 cm⁻¹ (symmetric).

Mass Spectrometry (MS): Mass spectral analysis can be used to confirm the molecular

weight of the compound.
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Synthesis Workflow
The following diagram illustrates the key steps in the synthesis and purification of eicosyl

methanesulfonate.
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Caption: Workflow for the synthesis and purification of eicosyl methanesulfonate.

Signaling Pathway (Reaction Mechanism)
The following diagram illustrates the simplified reaction mechanism for the formation of eicosyl

methanesulfonate.
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Caption: Simplified mechanism of eicosyl methanesulfonate formation.

Safety and Handling
Methanesulfonyl chloride is corrosive and a lachrymator. It should be handled with

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, and used in a well-ventilated fume hood.

Triethylamine is flammable and has a strong, unpleasant odor. It should also be handled in a

fume hood.

Dichloromethane is a volatile organic solvent and a suspected carcinogen. All handling

should be performed in a fume hood.
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The final product, eicosyl methanesulfonate, as an alkylating agent, should be handled with

care, as similar compounds can be genotoxic.

Always consult the Safety Data Sheet (SDS) for each chemical before use.

Conclusion
This technical guide has outlined a detailed procedure for the synthesis and purification of

eicosyl methanesulfonate. The provided experimental protocol, combined with the expected

analytical data and workflow diagrams, serves as a valuable resource for researchers in the

fields of organic synthesis, medicinal chemistry, and drug development. Adherence to proper

safety precautions is essential when performing this synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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